Cas no 2228173-41-7 (tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate
• CAS No: 2228173-41-7
• MF: C₁₃H₁₇F₂NO₄
• MW: 289.275191068649
• CID: 6042566
• PubChem ID: 165623340
• Update Time: 2025-06-08

tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate
• 2228173-41-7
• EN300-1871515
• tert-butyl N-[4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C13H17F2NO4/c1-13(2,3)20-12(19)16-8-5-4-7(6-9(8)17)10(18)11(14)15/h4-6,10-11,17-18H,1-3H3,(H,16,19)
• InChI Key： RXZACFFENKIKAX-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 289.11256435g/mol
• Monoisotopic Mass: 289.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate (CAS No. 2228173-41-7)

The compound tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate (CAS No. 2228173-41-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique combination of functional groups, including a tert-butyl carbamate moiety, a difluoro-hydroxyethyl side chain, and a hydroxyphenyl ring, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological activity.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoro and hydroxyethyl groups in tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate aligns with this trend, as these motifs are frequently employed in the design of kinase inhibitors and anti-inflammatory agents. This compound’s CAS No. 2228173-41-7 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given its complex structure, optimizing the synthesis of tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate requires careful consideration of protecting group strategies and reaction conditions. Researchers have explored various catalytic systems and solvent effects to improve yield and selectivity, making it a topic of interest in green chemistry discussions.

The hydroxyphenyl and carbamate functionalities in this compound also make it a candidate for prodrug development. Prodrugs are increasingly popular in modern therapeutics, as they can enhance drug delivery and reduce side effects. The tert-butyl group, in particular, offers steric protection, which can be leveraged to control the release of active pharmaceutical ingredients. This aspect is particularly relevant to targeted drug delivery, a hot topic in precision medicine.

Another area of interest is the compound’s potential role in bioconjugation and chemical biology. The hydroxyethyl and carbamate groups provide handles for further functionalization, enabling the creation of fluorescent probes or biocompatible linkers. Such applications are critical in diagnostic imaging and theragnostic platforms, which are rapidly evolving fields.

From a structural-activity relationship (SAR) perspective, tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate offers a rich template for medicinal chemistry optimization. Its fluorine atoms can influence electron distribution and binding affinity, while the hydroxyl groups facilitate hydrogen bonding with biological targets. These features are frequently explored in the context of enzyme inhibition and receptor modulation, making the compound a valuable tool for drug design.

In summary, tert-butyl N-4-(2,2-difluoro-1-hydroxyethyl)-2-hydroxyphenylcarbamate (CAS No. 2228173-41-7) is a multifaceted compound with broad applications in pharmaceutical research, chemical biology, and material science. Its unique structural attributes and relevance to contemporary scientific challenges ensure its continued prominence in the literature and industrial pipelines.